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Compound of Interest

Compound Name: cis-9-Octadecenal

Cat. No.: B1609423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-9-Octadecenal, also known as olealdehyde, is an unsaturated fatty aldehyde that

contributes to the characteristic aroma and flavor profiles of various natural products.[1][2] Its

distinct fatty and waxy scent profile makes it a molecule of significant interest in the flavor and

fragrance industry. Beyond its sensory characteristics, cis-9-Octadecenal has been identified

as a bioactive compound with potential applications in other areas of research, including

antimicrobial and anti-inflammatory studies.[3][4][5] This document provides detailed

application notes and experimental protocols for the study and utilization of cis-9-
Octadecenal.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of cis-9-Octadecenal is
essential for its effective application in research and development.
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Property Value Source(s)

Molecular Formula C₁₈H₃₄O [2][6][7]

Molecular Weight 266.47 g/mol [7]

CAS Number 2423-10-1

Appearance Colorless liquid [6]

Odor Profile Fatty, waxy [6]

Boiling Point
352.00 to 367.00 °C @ 760.00

mm Hg
[6]

Solubility
Insoluble in water; soluble in

hexane and diethyl ether
[6]

Density 0.837 - 0.845 g/cm³ [6]

Refractive Index 1.448 - 1.458 [6]

Olfactory Profile and Sensory Perception
cis-9-Octadecenal is characterized by a fatty and slightly waxy aroma. While a specific

olfactory threshold for cis-9-Octadecenal is not readily available in the cited literature, studies

on homologous aliphatic aldehydes show a trend where odor detection thresholds decrease

with increasing carbon chain length up to octanal.[6][8] For C8 and C9 aldehydes, these

thresholds are in the parts-per-billion (ppb) range.[6][8]

Olfactory Signaling Pathway
The perception of aldehydes like cis-9-Octadecenal is initiated by their interaction with

olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia

of olfactory sensory neurons (OSNs).[2][8][9] The binding of an odorant to its specific OR

triggers a conformational change in the receptor, activating the associated G-protein, Gαolf.[9]

[10] This initiates a signaling cascade that leads to the depolarization of the neuron and the

transmission of a signal to the brain. Some research suggests that for certain aldehydes, the

activating ligand for the OR may be the hydrated gem-diol form of the aldehyde.[2]
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Workflow for cis-9-Octadecenal Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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